Cas no 95782-09-5 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxo-2-propylpentyl)oxy]-, inner salt, (2R)-)

• Product name: 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxo-2-propylpentyl)oxy]-, inner salt, (2R)-
• CAS No: 95782-09-5
• MF: C₁₅H₂₉NO₄
• MW: 287.395065069199
• CID: 811220
• PubChem ID: 125849

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxo-2-propylpentyl)oxy]-, inner salt, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxo-2-propylpentyl)oxy]-, inner salt, (2R)-
• valproylcarnitine
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxo-2-propylpentyl)oxy]-, inner salt, (2R)-
• Valproyl L-carnitine
• UNII-5Q9MQB3YZR
• (R)-3-Carboxy-N,N,N-trimethyl-2-((1-oxo-2-propylpentyl)oxy)-1-propanaminium hydroxide, inner salt
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxo-2-propylpentyl)oxy)-, hydroxide, inner salt, (R)-
• (3R)-3-(2-propylpentanoyloxy)-4-(trimethylazaniumyl)butanoate
• DTXSID20914812
• 3-[(2-Propylpentanoyl)oxy]-4-(trimethylazaniumyl)butanoate
• 5Q9MQB3YZR
• 95782-09-5

• Inchi： InChI=1S/C15H29NO4/c1-6-8-12(9-7-2)15(19)20-13(10-14(17)18)11-16(3,4)5/h12-13H,6-11H2,1-5H3/t13-/m1/s1
• InChI Key： FJMHZSLUVROGSY-CYBMUJFWSA-N
• SMILES： CCCC(CCC)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 287.20965841g/mol
• Monoisotopic Mass: 287.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 3.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C